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Compound of Interest

Compound Name: CEP-28122

Cat. No.: B612281 Get Quote

Essential Safety and Handling Guide for CEP-
28122
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the potent and selective Anaplastic Lymphoma Kinase (ALK) inhibitor, CEP-28122. Adherence

to these guidelines is critical to ensure personal safety and maintain a secure laboratory

environment.

Personal Protective Equipment (PPE)
Due to the potent nature of CEP-28122, a comprehensive approach to personal protection is

mandatory. The following PPE should be worn at all times when handling the compound:
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with EU EN166 or

US ANSI Z87.1 standards.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves. Use

proper glove removal

technique to avoid skin

contact.

Body Protection Laboratory Coat
Fully buttoned, long-sleeved

lab coat.

Disposable Gown/Apron

Recommended for procedures

with a higher risk of splashes

or aerosol generation.

Respiratory Protection Fume Hood

All handling of solid CEP-

28122 and preparation of

solutions should be conducted

in a certified chemical fume

hood.

Respirator

For operations with a

significant risk of

aerosolization, a NIOSH-

approved respirator may be

necessary based on a formal

risk assessment.

Handling and Storage
Proper handling and storage procedures are vital to maintain the integrity of CEP-28122 and to

prevent accidental exposure.

Storage:

Solid Form: Store at -20°C for long-term stability.[1][2][3][4]
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In Solution (DMSO):

Store at -20°C for up to one month.[5]

For longer-term storage (up to 6 months), store at -80°C.[5]

General: Keep the container tightly sealed and in a dry, well-ventilated place. Protect from

light.

Handling:

Before use, allow the product to equilibrate to room temperature for at least one hour.[6]

Avoid inhalation of dust or aerosols.

Avoid contact with skin and eyes.

Prepare solutions on the same day of use whenever possible.[6] If stock solutions are

prepared in advance, aliquot to avoid repeated freeze-thaw cycles.[5]

Physical and Chemical Properties
A summary of the key physical and chemical properties of CEP-28122 is provided below.

Property Value

Molecular Formula C₂₈H₃₅ClN₆O₃[1][4]

Molecular Weight 539.07 g/mol [1][4]

CAS Number 1022958-60-6[1]

Appearance Crystalline solid[4]

Purity ≥98%[1]

Solubility
Soluble in DMSO (≤30 mg/mL) and dimethyl

formamide (12 mg/mL)[4]
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CEP-28122 and any contaminated materials must be disposed of as hazardous chemical

waste.

Waste Collection: Collect all waste containing CEP-28122 in a designated, properly labeled,

and sealed hazardous waste container.

Contaminated Materials: All disposable labware, gloves, and absorbent materials that have

come into contact with CEP-28122 should be considered hazardous waste.

Disposal Route: Follow all local, state, and federal regulations for the disposal of hazardous

chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Experimental Protocols
The following sections provide detailed methodologies for key experiments involving CEP-
28122.

In Vitro Cell Viability Assay (MTS Assay)
This protocol is a general guideline for assessing the effect of CEP-28122 on the viability of

cancer cell lines.

Materials:

ALK-positive cancer cell lines (e.g., Karpas-299, Sup-M2, NCI-H2228)

Complete cell culture medium

CEP-28122 stock solution (in DMSO)

96-well plates

MTS reagent

Plate reader

Procedure:
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Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere

overnight.

Prepare serial dilutions of CEP-28122 in complete cell culture medium. A typical

concentration range for initial experiments is 3-3000 nM.[5]

Remove the overnight culture medium from the cells and replace it with the medium

containing the various concentrations of CEP-28122. Include a vehicle control (DMSO) at the

same final concentration as the highest CEP-28122 treatment.

Incubate the plates for a specified period (e.g., 48 or 72 hours).[5]

Add MTS reagent to each well according to the manufacturer's instructions.

Incubate the plates for 1-4 hours at 37°C.[7]

Measure the absorbance at the appropriate wavelength (typically 490 nm) using a microplate

reader.[7]

Calculate cell viability as a percentage of the vehicle-treated control and plot the results to

determine the IC₅₀ value.

Western Blotting for ALK Signaling Pathway
This protocol outlines the steps to analyze the phosphorylation status of ALK and its

downstream targets.

Materials:

ALK-positive cancer cell lines

CEP-28122

Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Protein assay kit (e.g., BCA)

SDS-PAGE gels and running buffer
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PVDF membrane

Transfer buffer

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-phospho-ALK, anti-total-ALK, anti-phospho-STAT3, anti-total-

STAT3, anti-phospho-Akt, anti-total-Akt, anti-phospho-ERK1/2, anti-total-ERK1/2)

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Imaging system

Procedure:

Plate cells and allow them to adhere.

Treat cells with CEP-28122 at various concentrations (e.g., 30-1000 nM) for a specified time

(e.g., 2 hours).[5]

Wash the cells with ice-cold PBS and lyse them with lysis buffer.

Determine the protein concentration of the lysates.

Denature the protein samples by boiling with Laemmli buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody overnight at 4°C.

Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody

for 1 hour at room temperature.

Wash the membrane again and detect the signal using a chemiluminescent substrate and an

imaging system.
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In Vivo Xenograft Study
This protocol provides a general framework for evaluating the anti-tumor efficacy of CEP-28122
in a mouse xenograft model. All animal procedures must be approved by the Institutional

Animal Care and Use Committee (IACUC).

Materials:

Immunocompromised mice (e.g., SCID or nude mice)

ALK-positive cancer cells

Matrigel (optional)

CEP-28122

Vehicle for oral gavage

Calipers

Procedure:

Subcutaneously inject ALK-positive cancer cells (typically mixed with Matrigel) into the flank

of the mice.

Monitor tumor growth regularly using calipers.

When tumors reach a palpable size, randomize the mice into treatment and control groups.

Administer CEP-28122 orally (e.g., by gavage) at the desired dose (e.g., 3, 10, 30 mg/kg)

and schedule (e.g., twice daily).[4][8]

Administer the vehicle to the control group.

Monitor tumor volume and body weight of the mice regularly throughout the study.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,

pharmacodynamics, histology).
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Visualizations
ALK Signaling Pathway
The following diagram illustrates the major signaling pathways downstream of Anaplastic

Lymphoma Kinase (ALK) that are inhibited by CEP-28122.
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Caption: CEP-28122 inhibits ALK, blocking downstream signaling pathways.
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Experimental Workflow for In Vitro Studies
The following diagram outlines the general workflow for in vitro experiments with CEP-28122.
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Caption: General workflow for in vitro evaluation of CEP-28122.

Logical Relationship for Safe Handling
This diagram illustrates the logical flow for ensuring safe handling of CEP-28122.
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Caption: Logical steps for the safe handling of CEP-28122.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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